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Compound of Interest

Compound Name: 1-Naphthoyl chloride

Cat. No.: B1293920 Get Quote

Essential Safety and Handling Guide for 1-
Naphthoyl Chloride
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Naphthoyl chloride. Adherence to these procedures is essential for ensuring the safety of all

laboratory personnel and minimizing environmental impact.

Understanding the Hazards
1-Naphthoyl chloride is a corrosive and moisture-sensitive chemical that poses significant

health risks upon exposure.[1][2][3] It can cause severe burns to the skin and eyes, as well as

damage to the respiratory and digestive tracts if inhaled or ingested.[1][4][5] The compound

reacts with water and moisture, including humidity in the air, to produce hydrogen chloride gas,

which is also corrosive and toxic.[1][6]
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Hazard Classification Description

Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye

damage.[4][5]

Eye Damage/Irritation Category 1: Causes serious eye damage.[5]

Reactivity
Moisture-sensitive; reacts with water to release

toxic and corrosive hydrogen chloride gas.[1][6]

Inhalation Toxicity
Vapors and fumes are corrosive to the

respiratory tract.[1]

Ingestion Toxicity Causes burns to the digestive tract.[1]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are the primary defense against exposure to 1-
Naphthoyl chloride. The following table summarizes the required PPE.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile, Neoprene, or Butyl

rubber gloves are

recommended. Ensure gloves

are rated for protection against

corrosive materials and acyl

chlorides. Always double-

glove.

Eyes/Face Safety goggles and face shield

Tightly sealed chemical splash

goggles are mandatory. A full-

face shield must be worn over

the goggles.[4]

Body Laboratory coat
A flame-resistant lab coat, fully

buttoned, is required.

Respiratory Air-purifying respirator

A NIOSH-approved respirator

with an organic vapor/acid gas

(OV/AG) cartridge is required

when working outside of a

certified chemical fume hood

or when there is a risk of

inhalation.[3][7][8][9]

Operational Plan: Handling Procedures
All handling of 1-Naphthoyl chloride must be conducted within a certified chemical fume hood

to minimize inhalation exposure.

Preparation
Ensure the chemical fume hood is functioning correctly.

Clear the work area of all unnecessary items and potential ignition sources.

Have an emergency spill kit readily accessible.
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Ensure an eyewash station and safety shower are unobstructed and have been recently

tested.

Donning PPE
Properly putting on PPE is critical to its effectiveness. Follow this sequence:

PPE Donning Sequence

1. Lab Coat 2. Inner Gloves 3. Respirator 4. Goggles 5. Face Shield 6. Outer Gloves

Waste Disposal Workflow

1. Collect Waste in a
Labeled, Sealed Container

2. Store in a Designated
Secondary Containment Area

3. Contact a Certified
Hazardous Waste Disposal Service

4. Complete All Necessary
Waste Manifests

5. Transfer Waste to the
Disposal Service
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1293920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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